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Compound of Interest

Compound Name: Perfluorononanoic acid

Cat. No.: B143611

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal plans for the safe handling of
Perfluorononanoic acid (PFNA) in a laboratory setting. Adherence to these procedures is
essential to minimize risks and ensure a safe research environment for researchers, scientists,
and drug development professionals.

Hazard Identification and GHS Classification

Perfluorononanoic acid (PFNA) is a hazardous chemical with the following classifications:

Acute Toxicity: Harmful if swallowed or inhaled.[1][2]

o Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1]
e Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1][2]
» Carcinogenicity: Suspected of causing cancer.[1][2]

e Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to
breast-fed children.[1][2]

» Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (liver,
spleen, and thymus) through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)
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The following table summarizes the required PPE for handling PFNA. All PPE should be
inspected for integrity before use.
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Body Part

Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Hands

Double Gloving: ¢ Inner Glove

Outer Glove

« Inner: Disposable nitrile
gloves (minimum 4 mil
thickness). « Outer: Heavy-duty
chemical-resistant gloves such
as Butyl Rubber or Neoprene.
Always inspect gloves for
degradation or punctures
before and during use. Change
gloves immediately if

contaminated.

Eyes/Face

Safety Goggles and Face
Shield

Use tight-fitting chemical
splash goggles in combination
with a face shield to provide
maximum protection against
splashes and airborne
particles.[3] Eyewear must
meet OSHA 29 CFR 1910.133
or European Standard EN166
standards.[2]

Skin/Body

Chemical-Resistant Lab Coat

or Suit

A fully fastened lab coat is the
minimum requirement. For
tasks with a higher risk of
splash or aerosol generation, a
liquid-tight chemical suit
(Category lll, Types 3/4/6) is
recommended.[4][5]
Contaminated clothing should
be removed immediately and
decontaminated or disposed of

as hazardous waste.[6]

Respiratory

Air-Purifying Respirator or Self-
Contained Breathing
Apparatus (SCBA)

For handling solids or creating
solutions, an FFP3 filtering

facepiece or a half/full-face

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_2H_2H_3H_3H_Perfluorooctanoic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13980&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.rsgsafety.com/working-safely-with-pfas-a-practical-guide-to-selecting-the-right-ppe/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Perfluorodecanoic_Acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08862~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2018:03:47~~Perfluorooctanoic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

mask with P3 filters is
recommended to protect
against dust and aerosols.[4]
[5] For potential vapor
exposure or in case of
inadequate ventilation, use a
combination filter (e.g., AIAX +
P3).[4] A full respiratory
protection program, including

fit testing, is essential.

Feet

Chemical-Resistant Footwear

Closed-toe shoes are
mandatory. For larger
quantities or spill response,
chemical-resistant boots or
disposable overshoes should
be worn.[4][5]

Operational Plan: Step-by-Step Procedures

1. Preparation and Engineering Controls:

o All work with PENA, both in solid and solution form, must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[3]

o Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[2][3]

» Have a spill kit specifically designated for hazardous solids/liquids readily available.

2. Weighing and Solution Preparation (in a fume hood):

* When weighing the solid PFNA, do so on a tared weigh paper or in a container within the

fume hood to contain any dust.[3]

* When preparing solutions, slowly add the PFNA to the solvent to avoid splashing.

3. Handling and Experimental Use:
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Always handle PFNA with the prescribed PPE.
Avoid direct contact with skin, eyes, and clothing.[6]
Do not eat, drink, or smoke in the laboratory area where PFNA is handled.[6]
Wash hands thoroughly after handling, even if gloves were worn.
. Emergency Spill Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.[3]

Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as outlined in the
table above, including respiratory protection.[3]

Contain the Spill:

o For solid spills, carefully cover the spill with a dry, inert absorbent material like sand or
vermiculite. Avoid creating dust.[3]

o For liquid spills, create a dike around the spill with absorbent material.[3]

Clean-up: Carefully sweep or collect the absorbed material and place it into a clearly labeled,
sealed container for hazardous waste disposal.[5]

Decontaminate the Area: Clean the spill area with soap and water, and collect all cleaning
materials as hazardous waste.[3]

Disposal Plan

Due to its classification as a per- and polyfluoroalkyl substance (PFAS), PFNA and all materials
contaminated with it must be disposed of as hazardous waste.[3]

e Solid Waste: Collect all solid waste, including contaminated PPE, weigh paper, and
absorbent materials, in a designated, sealed, and clearly labeled hazardous waste container.
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e Liquid Waste: Collect all liquid waste containing PFNA in a separate, compatible (e.g., glass

or HDPE), and clearly labeled hazardous waste container.[3] Do not pour PFNA waste down
the drain.[1]

» Disposal Method: PFNA waste must not be disposed of with household garbage.[1] Disposal
must be carried out by a licensed hazardous waste disposal company in accordance with all
local, state, and federal regulations. High-temperature incineration or disposal in a secure
hazardous waste landfill are potential disposal methods for PFAS compounds.[7][8][9]

Workflow for Handling Perfluorononanoic Acid
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Caption: Workflow for the safe handling and disposal of Perfluorononanoic Acid.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b143611?utm_src=pdf-body-img
https://www.benchchem.com/product/b143611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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